Cas no 83851-42-7 (Leukotriene F4)

Leukotriene F4 structure
Leukotriene F4 structure
Product Name:Leukotriene F4
CAS No:83851-42-7
MF:C28H44N2O8S
MW:568.722567558289
CID:725260
PubChem ID:5280938
Update Time:2024-10-26

Leukotriene F4 Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9-pentadecatetraenyl]-(9CI)
    • L-Cysteine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9-pentade...
    • Leukotriene F4
    • LTF4
    • L-Cysteine, L-γ-glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9-pentadecatetraenyl]- (9CI)
    • L-Cysteine, S-[1-(4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl]-N-L-γ-glutamyl-, [R-[R*,S*-(E,E,Z,Z)]]- (ZCI)
    • L-γ-Glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9-pentadecatetraen-1-yl]-L-cysteine (ACI)
    • LEUKOTRIENEF4
    • Q27103162
    • 5S-hydroxy-6R-(S-glutamylcysteinyl)-7E,9E,11Z,14Z-eicosatetraenoic acid
    • CHEBI:27491
    • CS-0107939
    • AKOS040756243
    • DTXSID901317172
    • HY-130440
    • 5(S)-Hydroxy-6(R)-S-gamma-glutamylcysteine-7,9-trans-11,14-cis-eicosatetraenoic acid
    • 83851-42-7
    • Leukotriene F-4
    • LMFA03020009
    • 5S-hydroxy-6R-(S-glutamylcysteinyl)-7E,9E,11Z,14Z-eicosatetraenoate
    • C06462
    • L-gamma-glutamyl-S-[(4S,5R,6E,8E,10Z,13Z)-1-carboxy-4-hydroxynonadeca-6,8,10,13-tetraen-5-yl]-L-cysteine
    • Leukotriene F4 (LTF4)
    • L-gamma-glutamyl-S-((4S,5R,6E,8E,10Z,13Z)-1-carboxy-4-hydroxynonadeca-6,8,10,13-tetraen-5-yl)-L-cysteine
    • (5S,6R,7E,9E,11Z,14Z)-6-((2R)-2-(((4S)-4-amino-4-carboxybutanoyl)amino)-2-carboxyethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
    • L-Cysteine, S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl)-N-L-gamma-glutamyl-, (R-(R*,S*-(E,E,Z,Z)))-
    • (5S,6R,7E,9E,11Z,14Z)-6-[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-2-carboxyethyl]sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
    • 5S-hydroxy-6R-(S-gamma-glutamylcysteinyl)-7E,9E,11Z,14Z-eicosatetraenoic acid
    • L-gamma-glutamyl-S-{(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]pentadeca-2,4,6,9-tetraen-1-yl}-L-cysteine
    • L-gamma-Glutamyl-S-((1R,2E,4E,6Z,9Z)-1-((1S)-4-carboxy-1-hydroxybutyl)pentadeca-2,4,6,9-tetraen-1-yl)-L-cysteine
    • 5S-Hydroxy-6R-(S-.gamma.-glutamylcysteinyl)-7E,9E,11Z,14Z-eicosatetraenoic acid
    • Inchi: 1S/C28H44N2O8S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-24(23(31)15-14-17-26(33)34)39-20-22(28(37)38)30-25(32)19-18-21(29)27(35)36/h6-7,9-13,16,21-24,31H,2-5,8,14-15,17-20,29H2,1H3,(H,30,32)(H,33,34)(H,35,36)(H,37,38)/b7-6-,10-9-,12-11+,16-13+/t21-,22-,23-,24+/m0/s1
    • InChI Key: PYSODLWHFWCFLV-VJBFNVCUSA-N
    • SMILES: [C@@H](/C=C/C=C/C=C\C/C=C\CCCCC)([C@@H](O)CCCC(=O)O)SC[C@@H](C(=O)O)NC(=O)CC[C@H](N)C(=O)O

Computed Properties

  • Exact Mass: 568.28200
  • Monoisotopic Mass: 568.28183754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 24
  • Complexity: 857
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 213Ų

Experimental Properties

  • PSA: 212.55000
  • LogP: 4.75190

Leukotriene F4 Pricemore >>

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